2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid

• IUPAC Name: 2-[5-(3-nitrobenzoyl)-1,3-dioxoisoindol-2-yl]benzoic acid
• InChI: InChI=1S/C22H12N2O7/c25-19(12-4-3-5-14(10-12)24(30)31)13-8-9-15-17(11-13)21(27)23(20(15)26)18-7-2-1-6-16(18)22(28)29/h1-11H,(H,28,29)
• InChI Key: BEWPGFNXMSWZTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H12N2O7
• Molecular Weight: 416.3 g/mol

Description

2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of certain enzymes and has shown promising results in various biomedical applications.

Mechanism of Action

The mechanism of action of 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid involves the inhibition of certain enzymes through the formation of a covalent bond with the active site of the enzyme. This results in the disruption of the enzyme's function and ultimately leads to the desired physiological effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific enzyme that it inhibits. For example, its inhibitory effects on carbonic anhydrase have been shown to reduce intraocular pressure in glaucoma patients. Similarly, its inhibitory effects on cholinesterase have been utilized in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid in lab experiments is its potent inhibitory effects on certain enzymes. This allows for the precise manipulation of biochemical pathways and the study of their effects on physiological processes. However, one of the limitations of using this compound is its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the study of 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid. One potential direction is the development of more potent and selective inhibitors of specific enzymes. Another direction is the exploration of its potential as a fluorescent probe for the detection of other metal ions. Additionally, further studies are needed to fully understand its potential in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid involves the reaction of 2-aminobenzoic acid with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resultant product is then treated with phthalic anhydride in the presence of a catalyst such as sulfuric acid to yield the final product.

Scientific Research Applications

2-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]benzoic acid has been extensively studied for its inhibitory effects on certain enzymes such as carbonic anhydrase and cholinesterase. It has also shown potential in the treatment of various diseases such as Alzheimer's, glaucoma, and cancer. Furthermore, it has been utilized as a fluorescent probe for the detection of certain metal ions.